Cas no 68862-13-5 (4',8-Di-Me ether,7-O-beta-D-glucopyranoside-4',7,8-Trihydroxyisoflavone)

• Product Name: 4',8-Di-Me ether,7-O-beta-D-glucopyranoside-4',7,8-Trihydroxyisoflavone
• CAS No: 68862-13-5
• MF: C₂₃H₂₄O₁₀
• MW: 460.430667877197
• CID: 2039547
• PubChem ID: 131637615
• Update Time: 2025-04-21

4',8-Di-Me ether,7-O-beta-D-glucopyranoside-4',7,8-Trihydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 4',8-Di-Me ether,7-O-beta-D-glucopyranoside-4',7,8-Trihydroxyisoflavone
• 8-O-Methylretusin-7-O-beta-D-glucopyranoside
• 68862-13-5

• Inchi： 1S/C23H24O10/c1-29-12-5-3-11(4-6-12)14-10-31-21-13(17(14)25)7-8-15(22(21)30-2)32-23-20(28)19(27)18(26)16(9-24)33-23/h3-8,10,16,18-20,23-24,26-28H,9H2,1-2H3
• InChI Key： WTXMHYXTGODDJX-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2C(=O)C3C(=C(C(=CC=3)OC3C(O)C(O)C(O)C(CO)O3)OC)OC=2)=CC=1

Computed Properties

• Exact Mass: 460.13694696Da
• Monoisotopic Mass: 460.13694696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.110999999999999
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens